Cas no 1805117-65-0 (Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate
• CAS No: 1805117-65-0
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4958409
• Update Time: 2025-09-27

Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-19-11(17)8-4-7(6-16)5-9(10(8)18-2)12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： QOLBUGJHNGCTEL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(=O)OCC)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate (CAS No. 1805117-65-0)

Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate (CAS No. 1805117-65-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This ester derivative, characterized by its cyano, methoxy, and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and functional materials.

The molecular structure of Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate features a benzoate core substituted with electron-withdrawing groups, which enhances its reactivity in nucleophilic substitution and cross-coupling reactions. This makes it a versatile building block for constructing complex molecular architectures. The presence of the trifluoromethyl group, in particular, is noteworthy due to its ability to improve metabolic stability and bioavailability in drug candidates—a property highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate has surged, driven by their applications in the development of next-generation pharmaceuticals and agrochemicals. Fluorine incorporation is a key strategy in drug design, as it often enhances binding affinity and reduces susceptibility to enzymatic degradation. This compound’s cyano group further expands its utility, enabling transformations into amines, carboxylic acids, and other functional groups critical for fine-tuning molecular properties.

From an industrial perspective, Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate is synthesized through multi-step organic reactions, often involving esterification and aromatic substitution. Its purity and yield are critical factors for large-scale production, and advancements in catalytic methods have significantly improved its accessibility. The compound’s stability under standard storage conditions also makes it a practical choice for laboratory and manufacturing settings.

The growing interest in sustainable chemistry and green synthesis has further highlighted the importance of compounds like Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate. Researchers are exploring eco-friendly catalytic systems and solvent-free reactions to minimize environmental impact while maintaining high efficiency. This aligns with global trends toward reducing hazardous waste and energy consumption in chemical production.

In the pharmaceutical sector, Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate is being investigated as a precursor for anticancer agents, antiviral drugs, and central nervous system (CNS) therapeutics. Its structural motifs are frequently found in molecules targeting protein kinases and G-protein-coupled receptors (GPCRs), which are pivotal in disease pathways. The compound’s ability to modulate electronic and steric properties makes it a valuable tool for medicinal chemists.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in the design of organic electronic materials and liquid crystals. The trifluoromethyl group’s influence on polarity and intermolecular interactions can be leveraged to tailor material properties such as conductivity and thermal stability. Such innovations are crucial for developing next-generation displays, sensors, and energy storage devices.

For researchers and manufacturers, sourcing high-quality Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate (CAS No. 1805117-65-0) is essential. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with rigorous standards. As the compound gains traction, its availability in custom quantities and purities is becoming increasingly important for diverse R&D needs.

In summary, Ethyl 5-cyano-2-methoxy-3-(trifluoromethyl)benzoate represents a cutting-edge intermediate with broad applicability across multiple scientific disciplines. Its unique combination of functional groups and reactivity profiles positions it as a key player in the advancement of drug discovery, agrochemical innovation, and material engineering. As research continues to uncover new uses for this compound, its role in shaping future technologies is expected to expand significantly.